Cas no 1190311-57-9 (3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile)

3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic compound featuring a pyrrolopyridine core functionalized with an iodine substituent at the 3-position and a cyano group at the 5-position. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive handle. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization reactions. Its well-defined reactivity profile and stability under standard conditions make it valuable for constructing complex nitrogen-containing scaffolds in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity.

3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile structure

1190311-57-9 structure

Product Name:3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile

CAS No:1190311-57-9

MF:C₈H₄IN₃

MW:269.041933059692

CID:4562058

Update Time:2025-11-06

3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
- 5-CYANO-3-IODO-4-AZAINDOLE
- Inchi： 1S/C8H4IN3/c9-6-4-11-7-2-1-5(3-10)12-8(6)7/h1-2,4,11H
- InChI Key： JXCJZRQDEVTQNK-UHFFFAOYSA-N
- SMILES： IC1=CNC2C=CC(C#N)=NC=21

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
XLogP3: 1.8
Topological Polar Surface Area: 52.5

3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029181042-250mg	3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile	1190311-57-9	97%	250mg	$525.00	2023-09-04
Alichem	A029181042-1g	3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile	1190311-57-9	97%	1g	$1237.50	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1672658-500mg	3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile	1190311-57-9	98%	500mg	￥4082.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1672658-1g	3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile	1190311-57-9	98%	1g	￥7329.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1672658-5g	3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile	1190311-57-9	98%	5g	￥25662.00	2024-08-09